4-(benzyloxy)-1-(4-fluorophenyl)-N-(3-methoxyphenyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-(3-methoxyphenyl)-4-phenylmethoxypyrazole-3-carboxamide
• InChI: InChI=1S/C24H20FN3O3/c1-30-21-9-5-8-19(14-21)26-24(29)23-22(31-16-17-6-3-2-4-7-17)15-28(27-23)20-12-10-18(25)11-13-20/h2-15H,16H2,1H3,(H,26,29)
• InChI Key: VUEMOWQDFFOWNM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=NN(C=C2OCC3=CC=CC=C3)C4=CC=C(C=C4)F
• Molecular Formula: C24H20FN3O3
• Molecular Weight: 417.4 g/mol
• CAS No.: 1210253-34-1

Description

4-(benzyloxy)-1-(4-fluorophenyl)-N-(3-methoxyphenyl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C24H20FN3O3 and its molecular weight is 417.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Modification for Enhanced Bioavailability

T. Mano et al. (2004) described the synthesis of a series of compounds including 4-(benzyloxy)-1-(4-fluorophenyl)-N-(3-methoxyphenyl)-1H-pyrazole-3-carboxamide derivatives. These compounds were evaluated for their potential as 5-lipoxygenase inhibitors. Modifications were made to improve metabolic stability, resulting in enhanced bioavailability and a more favorable toxicological profile, making them practical leads for orally active inhibitors (Mano et al., 2004).

Radiotracer Development for CB1 Cannabinoid Receptors

A study by R. Katoch-Rouse and A. Horti (2003) demonstrated the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide ([18F] NIDA-42033), a radiotracer for studying CB1 cannabinoid receptors in the brain using positron emission tomography. This development showcases the compound's applicability in neuroimaging and receptor mapping (Katoch-Rouse & Horti, 2003).

Herbicidal Activity

Research by R. Ohno et al. (2004) on pyrazole-4-carboxamide derivatives, including compounds structurally related to this compound, showed promising herbicidal activity against various weeds while demonstrating excellent safety profiles for rice crops. This indicates potential agricultural applications (Ohno et al., 2004).

Antimicrobial Activity

D. Puthran et al. (2019) explored the synthesis of novel Schiff bases using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile and 1,3-Disubstituted pyrazole-4-carboxaldehydes derivatives, which are closely related to the compound . These novel compounds exhibited significant in vitro antimicrobial activity, indicating their potential in the development of new antimicrobial agents (Puthran et al., 2019).